Cas no 111284-99-2 (Benzene, 1,1'-[1,4-butanediylbis(oxy)]bis[4-(bromomethyl)-)

• Product Name: Benzene, 1,1'-[1,4-butanediylbis(oxy)]bis[4-(bromomethyl)-
• CAS No: 111284-99-2
• MF: C₁₈H₂₀Br₂O₂
• MW: 428.158204078674
• CID: 1203032
• PubChem ID: 21582044
• Update Time: 2025-04-20

Benzene, 1,1'-[1,4-butanediylbis(oxy)]bis[4-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1'-[1,4-butanediylbis(oxy)]bis[4-(bromomethyl)-
• 1-(bromomethyl)-4-[4-[4-(bromomethyl)phenoxy]butoxy]benzene
• 111284-99-2
• SCHEMBL9705573
• DTXSID10616090
• 1,1'-[Butane-1,4-diylbis(oxy)]bis[4-(bromomethyl)benzene]

• Inchi： 1S/C18H20Br2O2/c19-13-15-3-7-17(8-4-15)21-11-1-2-12-22-18-9-5-16(14-20)6-10-18/h3-10H,1-2,11-14H2
• InChI Key： QHWJBJKRNUGZQP-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)OCCCCOC1C=CC(CBr)=CC=1

Computed Properties

• Exact Mass: 425.983
• Monoisotopic Mass: 425.98301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46